Cas no 2680538-86-5 (3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one)

• Product Name: 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one
• CAS No: 2680538-86-5
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD34185758
• CID: 5645916
• PubChem ID: 165941646
• Update Time: 2025-06-12

3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one Chemical and Physical Properties

Names and Identifiers

• 2680538-86-5
• 3-hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one
• EN300-28266456
• 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one

• MDL： MFCD34185758
• Inchi： 1S/C5H11NO2S/c1-5(7)2-3-9(6,8)4-5/h6-7H,2-4H2,1H3
• InChI Key： BNMJRDOCIOZSMU-UHFFFAOYSA-N
• SMILES： S1(CCC(C)(C1)O)(=N)=O

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.5Ų

Additional information on 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one

Comprehensive Overview of 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one (CAS No. 2680538-86-5)

3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one (CAS No. 2680538-86-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name, belongs to the class of thiolane derivatives, which are known for their diverse biological and chemical functionalities. The presence of both hydroxy and imino groups in its structure makes it a versatile intermediate in synthetic chemistry and pharmaceutical research.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential uses. Researchers have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and material science. The thiolane ring in 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one provides a stable framework for further chemical modifications, making it a valuable building block in organic synthesis. Its CAS No. 2680538-86-5 is frequently searched in chemical databases, reflecting its growing importance in academic and industrial research.

In the context of current trends, 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one aligns with the increasing demand for sustainable chemistry and green synthesis methods. Scientists are exploring its potential as a catalyst or reagent in environmentally friendly processes, addressing global concerns about pollution and resource depletion. Additionally, its applications in medicinal chemistry are being investigated, particularly in the design of novel therapeutic agents targeting infectious diseases and metabolic disorders.

The compound's spectroscopic properties and stability under various conditions have also been a focal point of recent studies. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize its behavior in different solvents and temperatures. These insights are crucial for optimizing its use in large-scale production and ensuring consistent quality in research applications.

Another area of interest is the compound's potential role in material science. Its unique structure could contribute to the development of advanced polymers or coatings with enhanced durability and performance. As industries seek innovative materials to meet evolving technological demands, 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one (CAS No. 2680538-86-5) may emerge as a key component in next-generation products.

From a commercial perspective, the availability and pricing of 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one are topics of frequent inquiry among researchers and procurement specialists. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand from academic institutions and pharmaceutical companies. Its synthetic routes and purity standards are also commonly discussed in professional forums and publications.

In summary, 3-Hydroxy-1-imino-3-methyl-1lambda6-thiolan-1-one (CAS No. 2680538-86-5) represents a promising compound with multifaceted applications. Its relevance to contemporary research themes, such as green chemistry, drug development, and advanced materials, ensures its continued prominence in scientific discourse. As studies progress, further discoveries about its properties and uses are expected to solidify its position as a valuable asset in modern chemistry.